Cas no 191470-01-6 (Bis(2-ethylhexyl) (4-methylphenyl)phosphonate)

• Product Name: Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
• CAS No: 191470-01-6
• MF: C₂₃H₄₁O₃P
• MW: 396.543608427048
• CID: 2787313
• PubChem ID: 15328408
• Update Time: 2025-04-21

Bis(2-ethylhexyl) (4-methylphenyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Bis(2-ethylhexyl) (4-methylphenyl)phosphonate
• DTXSID10571574
• 191470-01-6

• Inchi： 1S/C23H41O3P/c1-6-10-12-21(8-3)18-25-27(24,23-16-14-20(5)15-17-23)26-19-22(9-4)13-11-7-2/h14-17,21-22H,6-13,18-19H2,1-5H3
• InChI Key： GJWYASJGAKYLCK-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C)=CC=1)(=O)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 396.27933216Da
• Monoisotopic Mass: 396.27933216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 15
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 35.5Ų